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Cat. No.: B1577586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the C-C motif chemokine ligand 27

(CCL27), a key player in cutaneous immune responses and inflammatory skin diseases. This

document elucidates its various nomenclatures—ESkine, CTACK, and ILC—and delves into its

molecular characteristics, signaling pathways, and functional roles. Detailed experimental

protocols and quantitative data are presented to facilitate further research and therapeutic

development.

Nomenclature and Identification
The chemokine CCL27 is known by several alternative names, each reflecting a facet of its

discovery and function. Understanding these synonyms is crucial for navigating the extensive

body of literature on this protein.
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Name Origin and Significance

CCL27

The official systematic name assigned by the

Chemokine Nomenclature Committee,

designating it as the 27th ligand in the C-C

chemokine family.

ESkine
"Embryonic skin-derived chemokine,"

highlighting its identification in embryonic skin.

CTACK

"Cutaneous T-cell attracting chemokine,"

emphasizing its primary function of recruiting T

cells to the skin.[1]

ILC

"IL-11 R-alpha-locus chemokine," referring to its

genetic location. It is important to distinguish this

from Innate Lymphoid Cells (ILCs), which are a

distinct population of immune cells.

Skinkine
A descriptive name indicating its prominent role

in skin immunity.

PESKY

A non-secreted splice variant of CCL27 that

exhibits nuclear localization and distinct

intracellular functions.

Table 1: Alternative Names and Origins of CCL27

For unambiguous identification, the following database identifiers are recommended:

Database Identifier

GeneCards CCL27

HGNC 10626

NCBI Gene 10850

UniProt Q9Y4X3
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Table 2: Gene and Protein Identifiers for Human CCL27

Molecular and Functional Characteristics
CCL27 is a small, secreted cytokine that belongs to the CC chemokine family, characterized by

two adjacent cysteine residues. It is most prominently expressed by keratinocytes in the

epidermis and plays a pivotal role in T-cell mediated skin inflammation and homeostasis.

The primary receptor for CCL27 is the C-C chemokine receptor 10 (CCR10), which is

expressed on a subset of skin-homing memory T lymphocytes. The interaction between CCL27
and CCR10 is a key driver of T cell recruitment to the skin under both normal and inflammatory

conditions.

An intriguing aspect of CCL27 biology is the existence of an alternative splice variant known as

PESKY. Unlike the secreted form of CCL27, PESKY lacks a signal peptide and is targeted to

the nucleus. This nuclear localization suggests intracellular functions, including the modulation

of gene expression and cytoskeletal organization, representing a novel paradigm in chemokine

functionality.

Signaling Pathways
The binding of CCL27 to its G protein-coupled receptor, CCR10, initiates a cascade of

intracellular signaling events that culminate in cellular responses such as chemotaxis,

proliferation, and survival.

Canonical G-Protein Coupled Signaling
The canonical signaling pathway activated by the CCL27-CCR10 interaction involves the

activation of heterotrimeric G proteins, leading to the activation of downstream effectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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